Cas no 2090097-90-6 (4-(bromomethyl)-4-(trifluoromethyl)oxane)

• Product Name: 4-(bromomethyl)-4-(trifluoromethyl)oxane
• CAS No: 2090097-90-6
• MF: C₇H₁₀BrF₃O
• MW: 247.05291223526
• MDL: MFCD30003442
• CID: 5242029
• Update Time: 2025-06-14

4-(bromomethyl)-4-(trifluoromethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(bromomethyl)tetrahydro-4-(trifluoromethyl)-
• 4-(bromomethyl)-4-(trifluoromethyl)oxane

• MDL： MFCD30003442
• Inchi： 1S/C7H10BrF3O/c8-5-6(7(9,10)11)1-3-12-4-2-6/h1-5H2
• InChI Key： HZNSCQOLCKZLOU-UHFFFAOYSA-N
• SMILES： C1OCCC(CBr)(C(F)(F)F)C1

Additional information on 4-(bromomethyl)-4-(trifluoromethyl)oxane

Recent Advances in the Application of 4-(Bromomethyl)-4-(Trifluoromethyl)Oxane (CAS: 2090097-90-6) in Chemical Biology and Pharmaceutical Research

The compound 4-(bromomethyl)-4-(trifluoromethyl)oxane (CAS: 2090097-90-6) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromomethyl and trifluoromethyl functional groups, exhibits unique reactivity and physicochemical properties that make it valuable for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2090097-90-6 in the synthesis of potent γ-secretase modulators for Alzheimer's disease treatment. The researchers utilized the bromomethyl group for selective functionalization, while the trifluoromethyl group contributed to improved metabolic stability and blood-brain barrier penetration. The resulting compounds showed promising in vitro activity with IC50 values in the low nanomolar range, highlighting the structural advantages conferred by this molecular scaffold.

In the field of antimicrobial research, a team from MIT reported in ACS Infectious Diseases (2024) the development of novel quorum sensing inhibitors based on 4-(bromomethyl)-4-(trifluoromethyl)oxane derivatives. The electron-withdrawing nature of the trifluoromethyl group was found to significantly enhance the compounds' binding affinity to LuxR-type receptors in Gram-negative bacteria. This approach led to the identification of lead compounds with potent anti-biofilm activity against Pseudomonas aeruginosa, demonstrating the molecule's potential in addressing antibiotic resistance challenges.

The synthetic versatility of 2090097-90-6 has also been demonstrated in recent radiopharmaceutical applications. A Nature Communications paper (2024) described its use as a precursor for 18F-labeled PET tracers, where the bromomethyl group served as an excellent leaving group for nucleophilic substitution with [18F]fluoride. The resulting radiotracers showed excellent in vivo stability and target specificity for imaging neurodegenerative diseases, opening new possibilities for diagnostic applications.

From a chemical biology perspective, researchers have exploited the unique properties of 4-(bromomethyl)-4-(trifluoromethyl)oxane to develop activity-based probes for studying enzyme mechanisms. The trifluoromethyl group provides a distinctive 19F NMR signature, while the bromomethyl moiety allows for selective covalent modification of active site residues. This dual functionality has proven particularly valuable in profiling the activity of cysteine proteases involved in cancer progression.

Ongoing research continues to explore the potential of this compound scaffold. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) design, where its structural features may contribute to improved ternary complex formation and target degradation efficiency. Preliminary results suggest that derivatives of 2090097-90-6 may offer advantages in terms of cell permeability and pharmacokinetic properties compared to traditional PROTAC linkers.

In conclusion, 4-(bromomethyl)-4-(trifluoromethyl)oxane (2090097-90-6) represents a promising chemical scaffold with diverse applications in drug discovery and chemical biology. Its unique combination of functional groups enables multiple synthetic transformations and contributes to desirable pharmacological properties. As research progresses, we anticipate seeing more innovative applications of this versatile building block in addressing challenging therapeutic targets.